5-bromo-N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]furan-2-carboxamide

• IUPAC Name: 5-bromo-N-[1-(2,2-dimethylpropanoyl)-2,3-dihydroindol-6-yl]furan-2-carboxamide
• InChI: InChI=1S/C18H19BrN2O3/c1-18(2,3)17(23)21-9-8-11-4-5-12(10-13(11)21)20-16(22)14-6-7-15(19)24-14/h4-7,10H,8-9H2,1-3H3,(H,20,22)
• InChI Key: MVRVJQCVOAGVPW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)N1CCC2=C1C=C(C=C2)NC(=O)C3=CC=C(O3)Br
• Molecular Formula: C18H19BrN2O3
• Molecular Weight: 391.3 g/mol
• CAS No.: 1058257-04-7

Description

This compound is a complex organic molecule that contains several functional groups, including a bromo group, a furan ring, an indole ring, and a carboxamide group. It is a derivative of indole, which is a heterocyclic compound that is important in many biological systems and pharmaceuticals.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the appropriate indole and furan derivatives. The exact method would depend on the specific reactions used to introduce the various functional groups. Unfortunately, without more specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the bromo group, the furan ring, the indole ring, and the carboxamide group would all contribute to its overall structure. The exact structure could be determined using techniques such as X-ray crystallography.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the bromo group could potentially be replaced by other groups in a substitution reaction. The indole ring is also a common site of reactivity in many chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as its size, shape, functional groups, and overall charge would affect properties like its solubility, melting point, boiling point, and reactivity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. For example, if it is a solid, it could pose a dust explosion hazard. If it is reactive, it could pose a risk of chemical burns or reactions.

Future Directions

The future research directions for this compound would likely depend on its biological activity. If it shows promise in preliminary studies, it could be further developed and optimized for potential use in pharmaceuticals or other applications.